Cas no 1249492-45-2 (3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine)

• Product Name: 3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• CAS No: 1249492-45-2
• MF: C₇H₆F₂N₄
• MW: 184.146147251129
• CID: 5557807
• PubChem ID: 62539706
• Update Time: 2026-03-11

3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine
• 1,2,4-Triazolo[4,3-a]pyridin-6-amine, 3-(difluoromethyl)-
• 3-Difluoromethyl-[1,2,4]triazolo[4,3-a]pyridin-6-ylamine
• F98185
• EN300-192852
• 1249492-45-2
• 6-Amino-3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• DB-394004
• SCHEMBL23950805
• 3-(Difluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-6-amine
• AKOS011830141
• C7H6F2N4

• Inchi： 1S/C7H6F2N4/c8-6(9)7-12-11-5-2-1-4(10)3-13(5)7/h1-3,6H,10H2
• InChI Key： RMQYJUCJHFJVRZ-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(F)F)N1C=C(N)C=C2

Computed Properties

• Exact Mass: 184.05605253g/mol
• Monoisotopic Mass: 184.05605253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine

Introduction to 3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS No. 1249492-45-2)

The compound 3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine, identified by its CAS number 1249492-45-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a fused triazolo-pyridine core with a difluoromethyl substituent at the 3-position and an amine group at the 6-position, has garnered considerable attention due to its unique structural and pharmacological properties. The presence of the difluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of this compound as a versatile scaffold for the discovery of novel therapeutic agents. The triazolo-pyridine moiety is particularly noteworthy, as it is frequently found in bioactive molecules targeting various biological pathways. Specifically, this class of compounds has shown promise in inhibiting kinases and other enzymes involved in cancer progression. The difluoromethyl group further contributes to the compound's pharmacokinetic profile by improving its binding affinity and reducing susceptibility to enzymatic degradation.

In the realm of oncology research, 3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine has been investigated for its ability to modulate signaling pathways critical for tumor growth and survival. Preclinical studies suggest that this compound may exert its effects by interfering with key molecular targets such as tyrosine kinases and phosphatidylinositol 3-kinase (PI3K). The amine group at the 6-position provides a site for further functionalization, allowing chemists to explore derivatives with enhanced potency or selectivity. This flexibility makes it a valuable building block for structure-activity relationship (SAR) studies.

The synthesis of 3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. Key steps include cyclization reactions to form the triazolo-pyridine ring system, followed by selective functionalization at the 3- and 6-positions. The introduction of the difluoromethyl group typically employs fluorinating agents or metal-catalyzed cross-coupling reactions, which are well-established in modern synthetic chemistry.

One of the most compelling aspects of this compound is its potential to address unmet medical needs by targeting diseases with limited treatment options. For instance, researchers have explored its activity against resistant forms of cancer where traditional therapies have failed. The unique combination of structural features—such as the triazolo-pyridine core and the difluoromethyl substituent—enables selective interactions with biological targets while minimizing off-target effects. This specificity is crucial for developing drugs that are both effective and safe for patient use.

Advances in computational chemistry have further accelerated the discovery process for derivatives of 3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead compounds before experimental synthesis. These virtual screening methods have been instrumental in identifying promising candidates that warrant further investigation in vitro and in vivo. Such high-throughput approaches are essential for efficiently navigating the vast chemical space available for drug discovery.

The pharmacological profile of this compound is also influenced by its solubility and bioavailability, which are critical factors in drug development. By incorporating the difluoromethyl group, chemists can modulate these properties to enhance oral bioavailability or improve tissue penetration. Additionally, recent studies have explored prodrug strategies to overcome solubility challenges associated with heterocyclic molecules like this one. These innovations underscore the dynamic interplay between structure design and pharmacokinetic optimization.

In conclusion,3-(difluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-6-amine (CAS No. 1249492-45-2) exemplifies how structural complexity can be leveraged to develop novel therapeutic agents with significant clinical potential. Its unique scaffold and functional groups make it a valuable asset in medicinal chemistry research aimed at addressing complex diseases such as cancer. As our understanding of biological pathways continues to evolve,this compound will likely remain at the forefront of drug discovery efforts in years to come.